2-((3-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C23H18ClN3O4S2/c1-13-2-4-16(15(24)8-13)25-20(28)11-33-23-26-17-6-7-32-21(17)22(29)27(23)10-14-3-5-18-19(9-14)31-12-30-18/h2-9H,10-12H2,1H3,(H,25,28)
• InChI Key: YVNKTTQXJOXZFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)SC=C3)Cl
• Molecular Formula: C23H18ClN3O4S2
• Molecular Weight: 500.0 g/mol
• CAS No.: 1795412-69-9

Description

2-((3-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H18ClN3O4S2 and its molecular weight is 499.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis of novel compounds derived from similar chemical structures, showcasing their potential as anti-inflammatory, analgesic, and antimicrobial agents. For example, studies have synthesized novel heterocyclic compounds such as benzodifuranyl derivatives, showcasing their anti-inflammatory and analgesic properties by inhibiting cyclooxygenase enzymes and demonstrating significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, another study focused on dual inhibitors for thymidylate synthase and dihydrofolate reductase, presenting a structure-activity relationship that underscores the potential of such compounds in cancer therapy (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antimicrobial Evaluation

Compounds derived from similar structures have been evaluated for their antimicrobial properties. For instance, novel imines and thiazolidinones synthesized from related structures showed promising antibacterial and antifungal activities (Fuloria, Singh, Yar, & Ali, 2009). These findings suggest a potential application in developing new antimicrobial agents.

Anticancer Activity

The synthesis and evaluation of compounds with a similar chemical backbone have also targeted anticancer activity. Research into thieno[2,3-d]pyrimidines, for example, has yielded compounds with marked sedative actions and potential as central nervous system depressants, indicating a broader pharmacological relevance (Manjunath, Mohan, Naragund, & Shishoo, 1997). Another study synthesized classical and nonclassical analogues as thymidylate synthase inhibitors, adding to the repertoire of anticancer strategies (Gangjee, Qiu, & Kisliuk, 2004).